Cas no 1228879-39-7 (1-[1-(2-bromophenyl)cyclobutyl]methanamine hydrochloride)

1-[1-(2-Bromophenyl)cyclobutyl]methanamine hydrochloride is a brominated cyclobutylamine derivative with potential applications in pharmaceutical and chemical research. Its structure features a cyclobutyl ring linked to a 2-bromophenyl group and a primary amine functional group, which is stabilized as a hydrochloride salt for improved handling and solubility. The presence of the bromine atom enhances reactivity for further functionalization, making it a versatile intermediate in synthetic chemistry. The compound’s rigid cyclobutyl scaffold may contribute to unique steric and electronic properties, useful in drug discovery and material science. Its hydrochloride form ensures stability and facilitates storage, making it suitable for laboratory use in controlled environments.
1-[1-(2-bromophenyl)cyclobutyl]methanamine hydrochloride structure
1228879-39-7 structure
Product Name:1-[1-(2-bromophenyl)cyclobutyl]methanamine hydrochloride
CAS No:1228879-39-7
MF:C11H15BrClN
MW:276.600501298904
MDL:MFCD09864760
CID:2195078
PubChem ID:91997108
Update Time:2025-10-29

1-[1-(2-bromophenyl)cyclobutyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanemethanamine, 1-(2-bromophenyl)-, hydrochloride
    • [1-(2-bromophenyl)cyclobutyl]methanamine hydrochloride
    • 1-(2-Bromophenyl)cyclobutanemethanamine Hydrochloride
    • SY203612
    • Z2197092678
    • Cyclobutanemethanamine, 1-(2-bromophenyl)-, hydrochloride (1
    • 1-[1-(2-bromophenyl)cyclobutyl]methanamine hydrochloride
    • AC3285
    • MFCD09864760
    • 1228879-39-7
    • AKOS037630298
    • [1-(2-bromophenyl)cyclobutyl]methanamine;hydrochloride
    • Cyclobutanemethanamine, 1-(2-bromophenyl)-, hydrochloride (1:1)
    • EN300-220834
    • [1-(2-bromophenyl)cyclobutyl]methanaminehydrochloride
    • MDL: MFCD09864760
    • Inchi: 1S/C11H14BrN.ClH/c12-10-5-2-1-4-9(10)11(8-13)6-3-7-11;/h1-2,4-5H,3,6-8,13H2;1H
    • InChI Key: BLMHWTQFVUHPMP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1(CN)CCC1.Cl

Computed Properties

  • Exact Mass: 275.00764g/mol
  • Monoisotopic Mass: 275.00764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

1-[1-(2-bromophenyl)cyclobutyl]methanamine hydrochloride Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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